Cas no 75716-82-4 (ethyl 2-imidazol-1-yl-2-oxo-acetate)

• Product Name: ethyl 2-imidazol-1-yl-2-oxo-acetate
• CAS No: 75716-82-4
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD21362621
• CID: 3165422
• PubChem ID: 12623182
• Update Time: 2025-04-23

ethyl 2-imidazol-1-yl-2-oxo-acetate Chemical and Physical Properties

Names and Identifiers

• a-oxo-1H-Imidazole-1-acetic acid ethyl ester
• ethyl 2-imidazol-1-yl-2-oxo-acetate
• 75716-82-4
• CAAIBUKGGKFUKU-UHFFFAOYSA-N
• SB21945
• ethyl2-(1H-imidazol-1-yl)-2-oxoacetate
• CS-0096217
• ethyl 2-imidazol-1-yl-2-oxoacetate
• AS-51548
• SCHEMBL2218227
• AKOS027254978
• P12918
• MFCD21362621
• 1H-Imidazole-1-acetic acid, a-oxo-, ethyl ester
• ethyl 2-(1H-imidazol-1-yl)-2-oxoacetate
• imidazol-1-yl-oxo-acetic acid ethyl ester

• MDL： MFCD21362621
• Inchi： 1S/C7H8N2O3/c1-2-12-7(11)6(10)9-4-3-8-5-9/h3-5H,2H2,1H3
• InChI Key： CAAIBUKGGKFUKU-UHFFFAOYSA-N
• SMILES： O(C(C(N1C=NC=C1)=O)=O)CC

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.2Ų

Additional information on ethyl 2-imidazol-1-yl-2-oxo-acetate

A-Oxo-1H-Imidazole-1-acetic acid ethyl ester (CAS No. 75716-82-4): A Comprehensive Overview

The compound A-Oxo-1H-Imidazole-1-acetic acid ethyl ester, with the CAS registry number 75716-82-4, is a specialized intermediate in the field of organic chemistry and pharmaceuticals. This compound belongs to the class of heterocyclic compounds, specifically featuring an imidazole ring system with a ketone group and an ethyl ester functional group. Its unique structure makes it highly versatile for various chemical reactions and applications in drug discovery.

Over the past few years, there has been a growing interest in imidazole-based compounds due to their potential in medicinal chemistry. The presence of the oxo group (a ketone) on the imidazole ring introduces valuable reactivity, enabling the formation of diverse derivatives through nucleophilic attacks or condensation reactions. This makes A-Oxo-1H-Imidazole-1-acetic acid ethyl ester a highly functional molecule for building complex chemical structures in drug development.

Recent studies have highlighted the importance of imidazole derivatives in the design of bioactive molecules. For instance, research published in 2023 has shown that such compounds can act as potent inhibitors of enzyme targets, including kinases and phosphatases, which are critical in disease pathways like cancer and inflammation. The ethyl ester group in this compound also adds a layer of versatility, as it can be easily converted into other functional groups, such as carboxylic acids or amides, through standard organic transformations.

One of the most promising applications of A-Oxo-1H-Imidazole-1-acetic acid ethyl ester lies in its potential to serve as a scaffold for drug development. The imidazole ring is known to enhance solubility and improve pharmacokinetics, which are crucial factors in determining the efficacy of pharmaceutical candidates. Furthermore, the oxo group can participate in hydrogen bonding interactions with biological targets, enhancing the compound's ability to bind selectively to its intended target.

Recent advancements in synthetic chemistry have also made it possible to synthesize this compound with high purity and yield. The use of efficient catalysts and reaction conditions has streamlined the production process, making A-Oxo-1H-Imidazole-1-acetic acid ethyl ester more accessible for research purposes. This accessibility is particularly beneficial for researchers in academia and the pharmaceutical industry who are exploring innovative therapies.

Another significant aspect of this compound is its role as a precursor in the synthesis of complex natural products. The imidazole ring system can be modified to incorporate additional functional groups, enabling the construction of molecules with diverse biological activities. For example, recent research has demonstrated the utility of imidazole-based intermediates in the total synthesis of bioactive compounds such as alkaloids and antibiotics.

Moreover, the ethyl ester group in A-Oxo-1H-Imidazole-1-acetic acid ethyl ester provides a convenient handle for further functionalization. This allows chemists to explore various avenues of modification, such as acylation, alkylation, or substitution reactions, leading to the creation of novel derivatives with tailored properties.

Given its unique structure and versatility, A-Oxo-1H-Imidazole-1-acetic acid ethyl ester is poised to play a significant role in future drug discovery efforts. Its ability to act as both a functional intermediate and a bioactive molecule makes it an attractive candidate for researchers seeking to develop innovative therapies.